Cas no 5931-51-1 (Tridecane, 1-(methylsulfinyl)-)
5931-51-1 structure
Product Name:Tridecane, 1-(methylsulfinyl)-
CAS No:5931-51-1
MF:C14H30OS
MW:246.45240354538
CID:339126
PubChem ID:11322578
Update Time:2025-04-19
Tridecane, 1-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Tridecane, 1-(methylsulfinyl)-
- 1-methylsulfinyltridecane
- SCHEMBL7864589
- 5931-51-1
- DTXSID70462353
-
- Inchi: 1S/C14H30OS/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(2)15/h3-14H2,1-2H3
- InChI Key: OJAUIBMFJFLOOJ-UHFFFAOYSA-N
- SMILES: S(C)(CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.20173675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
Tridecane, 1-(methylsulfinyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5931-51-1 (Tridecane, 1-(methylsulfinyl)-) Related Products
- 2168-93-6(Di-N-Butyl Sulfoxide)
- 2168-95-8(Decane,1-(decylsulfinyl)-)
- 1986-89-6(Di-N-octyl Sulfoxide)
- 4988-34-5(2H-Thiopyran,tetrahydro-, 1-oxide)
- 3079-30-9(Dodecyl methyl sulfoxide)
- 1600-44-8(1λ?-thiolan-1-one)
- 2168-96-9(Didodecyl Sulfoxide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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